Cas no 1803789-13-0 (Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate
• CAS No: 1803789-13-0
• MF: C₁₀H₅F₄NO₃
• MW: 263.145216703415
• CID: 4952487
• Update Time: 2025-06-15

Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F4NO3/c1-17-9(16)6-3-8(18-10(12,13)14)7(11)2-5(6)4-15/h2-3H,1H3
• InChI Key： ZSBFPDNDXWZVLP-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate (CAS No. 1803789-13-0)

Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate (CAS No. 1803789-13-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a cyano group, fluoro substituent, and trifluoromethoxy moiety, is widely utilized as a key intermediate in the synthesis of advanced materials and bioactive molecules. Its versatility and reactivity make it a valuable asset in modern chemical research and industrial applications.

The growing interest in Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate can be attributed to its role in the development of novel fluorinated compounds, which are increasingly sought after due to their enhanced stability, bioavailability, and metabolic resistance. Researchers and industry professionals frequently search for information on its synthetic routes, applications in drug discovery, and potential environmental impact. These topics align with current trends in sustainable chemistry and green synthesis, making this compound a focal point for innovation.

One of the most compelling aspects of Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate is its utility in the design of pharmaceutical intermediates. The presence of both fluoro and trifluoromethoxy groups enhances the lipophilicity and electronic properties of the molecule, which are critical for optimizing drug-receptor interactions. This has led to its incorporation in the synthesis of potential therapeutics targeting a range of diseases, including central nervous system (CNS) disorders and inflammatory conditions. Such applications are frequently explored in academic and industrial research, reflecting the compound's relevance in addressing global health challenges.

In addition to its pharmaceutical applications, Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate is also employed in the development of advanced agrochemicals. The trifluoromethoxy group is known to improve the efficacy and selectivity of pesticides and herbicides, making it a valuable component in crop protection strategies. With the increasing demand for sustainable agricultural practices, this compound is often discussed in the context of eco-friendly pest control and reduced environmental toxicity. These themes resonate with contemporary concerns about food security and environmental sustainability.

The synthesis of Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate typically involves multi-step reactions, including esterification, cyanation, and fluorination processes. Researchers are continually exploring optimized synthetic pathways to improve yield, reduce waste, and minimize energy consumption. These efforts align with the broader goals of green chemistry and circular economy initiatives, which are top priorities for the chemical industry. As a result, this compound is often featured in discussions about sustainable chemical manufacturing and process intensification.

Another area of interest is the analytical characterization of Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its purity and structural integrity. These methods are essential for ensuring the compound's suitability for high-value applications, particularly in the pharmaceutical sector where regulatory compliance and quality control are paramount.

Looking ahead, the demand for Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate is expected to rise as its applications expand into emerging fields such as materials science and electronics. Its unique combination of functional groups makes it a promising candidate for the development of organic semiconductors and photoactive materials. These innovations are driving the next generation of flexible electronics and renewable energy technologies, further underscoring the compound's strategic importance.

In conclusion, Methyl 2-cyano-4-fluoro-5-(trifluoromethoxy)benzoate (CAS No. 1803789-13-0) is a multifaceted compound with broad applicability across diverse industries. Its significance in pharmaceutical research, agrochemical development, and advanced materials highlights its role as a cornerstone of modern chemistry. By addressing key user queries and aligning with current trends, this overview provides a comprehensive and engaging resource for professionals and enthusiasts alike.